Cas no 2171110-39-5 (methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate)
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- D-Proline, 1-[2-(3-amino-2-oxo-1(2H)-pyridinyl)ethyl]-, methyl ester
- methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate
-
- Inchi: 1S/C13H19N3O3/c1-19-13(18)11-5-3-6-15(11)8-9-16-7-2-4-10(14)12(16)17/h2,4,7,11H,3,5-6,8-9,14H2,1H3/t11-/m1/s1
- InChI Key: SDTXDKKWPFAVJE-LLVKDONJSA-N
- SMILES: C(OC)(=O)[C@H]1CCCN1CCN1C(=O)C(N)=CC=C1
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZLD0028-100MG |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate |
2171110-39-5 | 95% | 100MG |
¥ 1,280.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZLD0028-250MG |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate |
2171110-39-5 | 95% | 250MG |
¥ 2,052.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZLD0028-500MG |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate |
2171110-39-5 | 95% | 500MG |
¥ 3,418.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZLD0028-1G |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate |
2171110-39-5 | 95% | 1g |
¥ 5,121.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZLD0028-5G |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate |
2171110-39-5 | 95% | 5g |
¥ 15,364.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZLD0028-10G |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate |
2171110-39-5 | 95% | 10g |
¥ 25,608.00 | 2023-04-06 |
methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate
Comprehensive Overview of methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate (CAS No. 2171110-39-5)
Methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate (CAS No. 2171110-39-5) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a pyrrolidine-2-carboxylate backbone and a 3-amino-2-oxo-1-pyridyl moiety, makes it a valuable building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.
The methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate is characterized by its high stereochemical purity, which is crucial for its efficacy in chiral synthesis. The (2R) configuration ensures optimal interaction with biological targets, enhancing its utility in asymmetric synthesis. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the fields of neurology and oncology. For instance, its 3-amino-2-oxo-1-pyridyl group is known to interact with specific enzyme active sites, making it a promising candidate for targeted drug design.
In the context of current research trends, methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate aligns with the growing demand for chiral intermediates and bioactive scaffolds. The pharmaceutical industry is increasingly focusing on enantiomerically pure compounds to reduce side effects and improve drug efficacy. This compound's ability to serve as a versatile synthon has made it a subject of interest in academic and industrial labs alike. Moreover, its compatibility with modern synthetic techniques, such as flow chemistry and catalysis, further enhances its appeal.
From a market perspective, the demand for methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate is expected to rise, driven by advancements in personalized medicine and precision therapeutics. Its application in peptide mimetics and small molecule drugs is particularly noteworthy, as these areas are experiencing rapid growth. Additionally, the compound's stability under various conditions makes it suitable for large-scale production, addressing the need for cost-effective and scalable synthetic routes.
For researchers and manufacturers, understanding the synthetic pathways and purification methods of methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate is essential. Optimizing its synthesis can lead to higher yields and better purity, which are critical for its use in high-value applications. Recent publications have explored innovative approaches, such as enzymatic resolution and chiral auxiliaries, to improve the efficiency of its production. These advancements are likely to bolster its adoption in the pharmaceutical sector.
In summary, methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate (CAS No. 2171110-39-5) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its potential in drug development, make it a valuable asset in modern chemistry. As research continues to uncover new applications, its role in the synthesis of next-generation therapeutics is expected to expand, solidifying its position as a key player in the field of medicinal chemistry.
2171110-39-5 (methyl (2R)-1-[2-(3-amino-2-oxo-1-pyridyl)ethyl]pyrrolidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)